Cas no 680610-54-2 (Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)-)

• Product Name: Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)-
• CAS No: 680610-54-2
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 393774
• PubChem ID: 11196047
• Update Time: 2025-04-19

Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)-
• 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide
• 2-Fluoro-N-methoxy-N-methyl-3-trifluoromethyl-benzamide
• DTXSID50458416
• SCHEMBL1125455
• AKOS018444004
• 2- fluoro-3-trifluoromethyl-N-methoxy-N-methylbenzamide
• 2-fluoro-N-methoxy-N-methyl-3-trifluoromethylbenzamide
• 2-fluoro-3-trifluoromethyl-N-methoxy-N-methylbenzamide
• 680610-54-2

• Inchi： 1S/C10H9F4NO2/c1-15(17-2)9(16)6-4-3-5-7(8(6)11)10(12,13)14/h3-5H,1-2H3
• InChI Key： AKNKRFXQJUGIFS-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(N(C)OC)=O

Computed Properties

• Exact Mass: 251.05697
• Monoisotopic Mass: 251.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes